Cas no 39954-19-3 (2(1H)-Pyridinone,3,6-dihydroxy-)

• Product Name: 2(1H)-Pyridinone,3,6-dihydroxy-
• CAS No: 39954-19-3
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 316227
• PubChem ID: 440020
• Update Time: 2025-04-19

2(1H)-Pyridinone,3,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3,6-dihydroxy-
• pyridine-2,3,6-triol
• 39954-19-3
• 5,6-dihydroxy-1H-pyridin-2-one
• SCHEMBL8506756
• Q27102025
• DTXSID701305543
• C03458
• 3,6-Dihydroxy-2(1H)-pyridinone
• CHEBI:16683
• 2,3,6-Trihydroxypyridine

• Inchi： 1S/C5H5NO3/c7-3-1-2-4(8)6-5(3)9/h1-2,7H,(H2,6,8,9)
• InChI Key： YXJHZIOEJRCYHK-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(N1)=O)O

Computed Properties

• Exact Mass: 127.02695
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56